2-((1-ethyl-6-(furan-2-ylmethyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-[1-ethyl-6-(furan-2-ylmethyl)-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C23H25N5O3S/c1-4-16-8-10-17(11-9-16)24-19(29)14-32-23-25-20-15(3)26-28(5-2)21(20)22(30)27(23)13-18-7-6-12-31-18/h6-12H,4-5,13-14H2,1-3H3,(H,24,29)
• InChI Key: DHKHLYDODRZNGI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CO4)N(N=C3C)CC
• Molecular Formula: C23H25N5O3S
• Molecular Weight: 451.5 g/mol

Description

2-((1-ethyl-6-(furan-2-ylmethyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C23H25N5O3S and its molecular weight is 451.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Derivatives

Research has been conducted on synthesizing novel pyridine, naphthyridine, and various heterocyclic derivatives incorporating similar molecular structures. These compounds exhibit potential for further chemical modifications and applications in medicinal chemistry due to their structural complexity and biological activity potential (Abdelrazek et al., 2010).

Antimicrobial and Antitumor Activity

Several studies have focused on the synthesis and evaluation of heterocycles incorporating thiadiazole and other moieties for their insecticidal and potential antimicrobial activities. These compounds have been assessed against various pests and pathogens, indicating their potential as leads for developing new antimicrobial and pest control agents (Fadda et al., 2017). Similarly, other synthesized compounds based on similar chemical frameworks have shown promising antitumor activity, highlighting their potential in cancer research (Albratty et al., 2017).

Coordination Complexes and Antioxidant Activity

Coordination complexes constructed from pyrazole-acetamide derivatives have been synthesized and characterized, demonstrating significant antioxidant activity. These findings suggest potential applications in developing antioxidant agents and studying their mechanisms of action (Chkirate et al., 2019).

Synthesis of Heterocyclic Compounds

Research into synthesizing novel heterocyclic compounds, such as isoxazolines and isoxazoles, from pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through cycloaddition reactions, further illustrates the versatility of this chemical scaffold. These studies open up avenues for the development of new materials with potential applications in various fields of chemistry and biology (Rahmouni et al., 2014).